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Compound of Interest

Compound Name: BMS-986458
Cat. No.: B15604889
Get Quote

For research use only. Not for human or veterinary use.

As a novel investigational compound, specific disposal protocols for BMS-986458 are not
publicly available. However, based on general best practices for the disposal of chemical waste
in a laboratory setting, the following procedures are recommended to ensure safety and
compliance. Researchers, scientists, and drug development professionals must always consult
their institution's Environmental Health and Safety (EHS) department for specific guidelines and
protocols.

Immediate Safety and Handling Precautions

Prior to disposal, it is essential to handle BMS-986458 with appropriate personal protective
equipment (PPE). Standard laboratory practice dictates the use of:

o Safety glasses or goggles: To protect from splashes.
o Chemical-resistant gloves: To prevent skin contact.

e Alab coat: To protect clothing and skin.
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Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure.

Step-by-Step Disposal Procedures

The disposal of BMS-986458, like other chemical reagents, is governed by regulations from
agencies such as the Environmental Protection Agency (EPA) through the Resource
Conservation and Recovery Act (RCRA).[1] Adherence to these regulations is critical.

» Waste Identification and Segregation:
o All waste containing BMS-986458 must be classified as hazardous chemical waste.

o Segregate waste streams to avoid incompatible materials reacting with one another. For
instance, separate solvent-based solutions from aqueous solutions.[2] Halogenated and
non-halogenated solvent wastes should also be kept separate.[2]

o Container Selection and Labeling:

o Use appropriate, leak-proof, and chemically compatible containers for waste collection.
Plastic containers are often preferred over glass to minimize the risk of breakage.[1]

o All waste containers must be clearly labeled with a hazardous waste tag. The label should
include:

» The words "Hazardous Waste".[1]

» The full chemical name, "BMS-986458", and the names of any other components in the
waste mixture. Avoid using abbreviations or chemical formulas.[1]

» The approximate concentration or quantity of each component.
» The date of waste generation.[1]

= The name of the principal investigator and the laboratory location (building and room
number).[1]

e Waste Accumulation and Storage:
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o Store waste containers in a designated, secondary containment area that is clearly
marked.

o Keep containers securely sealed when not in use to prevent spills or evaporation.

o Do not overfill waste containers; allow for adequate headspace.

e Arranging for Disposal:

o Contact your institution's EHS or Hazardous Waste Program to schedule a pickup. Do not
transport hazardous waste yourself.[3]

o Complete any required waste disposal forms as per your institution's procedures.

Under no circumstances should BMS-986458 or its solutions be disposed of down the drain or
in the regular trash.[1][3] Evaporation of chemical waste is also not a permissible disposal
method.[3]

Disposal of Contaminated Materials

Any materials that come into contact with BMS-986458, such as pipette tips, gloves, and empty
vials, should be considered contaminated and disposed of as hazardous waste.

o Sharps: Needles or other sharps contaminated with BMS-986458 should be placed in a
designated, puncture-resistant sharps container.

o Solid Waste: Contaminated lab supplies (e.g., gloves, absorbent pads) should be collected in
a designated hazardous waste container.

o Empty Containers: Empty containers that held BMS-986458 should be triple-rinsed with a
suitable solvent. The rinsate must be collected and disposed of as hazardous waste. After
rinsing, the defaced container may be disposed of as regular trash, in accordance with
institutional policies.[3]

Emergency Spill Procedures

In the event of a spill, evacuate the immediate area and alert your colleagues. If the spill is
large or you are not trained to handle it, contact your institution's EHS department immediately.
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For small spills that you are equipped to handle:

Wear appropriate PPE.

Contain the spill using absorbent materials.

Clean the spill area, working from the outside in.

Collect all cleanup materials in a sealed container and label it as hazardous waste.

Data Presentation

While no specific quantitative data for the disposal of BMS-986458 is available, general
guidelines for laboratory chemical waste accumulation are provided below.

. Key Disposal
Waste Type Storage Container ) .
Considerations
Sealed, labeled hazardous Treat as hazardous chemical

BMS-986458 (Solid) _
waste container waste.

Segregate based on solvent
Sealed, labeled hazardous
(halogenated vs. non-

BMS-986458 (in Solution) waste container (plastic
halogenated, aqueous vs.
preferred) .
organic).[1][2]
Labeled hazardous waste bag Includes gloves, pipette tips,

Contaminated Labware )
or container absorbent pads, etc.

] Rinsate must be collected as
] Regular trash (after triple-
Empty Vials o hazardous waste; deface
rinsing) o
original label.[3]

Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of BMS-986458.
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Step 1: Preparation & Handling

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Waste Segregation & Collection

Work in a Ventilated Area >

(Fume Hood) Identify Waste as Hazardous

v Step 3: Storage & Pickup

Segregate by Waste Type
(Solid, Liquid, Sharps)

Store in Secondary Containment

A

Use Labeled, Compatible
Waste Containers

A

Keep Containers Closed

A/
Contact EHS for Waste Pickup

Click to download full resolution via product page
Caption: Workflow for the safe disposal of BMS-986458.

Disclaimer: This information is intended as a general guide. Always prioritize the specific
disposal procedures established by your institution's Environmental Health and Safety
department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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